Cas no 90923-70-9 (4-(1-hydroxyprop-2-en-1-yl)benzonitrile)

• Product Name: 4-(1-hydroxyprop-2-en-1-yl)benzonitrile
• CAS No: 90923-70-9
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 788295
• PubChem ID: 11275153
• Update Time: 2025-07-21

4-(1-hydroxyprop-2-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(1-hydroxy-2-propenyl)-
• 4-(1-hydroxyprop-2-enyl)benzonitrile
• 4-(1-hydroxyprop-2-en-1-yl)benzonitrile
• 1-(4-cyanophenyl)-2-propen-1-ol
• IIBPXHXDBISNSC-UHFFFAOYSA-N
• 90923-70-9
• EN300-1842601
• DTXSID70460793
• SCHEMBL7100276

• Inchi： 1S/C10H9NO/c1-2-10(12)9-5-3-8(7-11)4-6-9/h2-6,10,12H,1H2
• InChI Key： IIBPXHXDBISNSC-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 159.068413911g/mol
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Additional information on 4-(1-hydroxyprop-2-en-1-yl)benzonitrile

Comprehensive Analysis of 4-(1-hydroxyprop-2-en-1-yl)benzonitrile (CAS No. 90923-70-9): Properties, Applications, and Industry Trends

4-(1-hydroxyprop-2-en-1-yl)benzonitrile, identified by its CAS No. 90923-70-9, is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a hydroxyprop-2-en-1-yl substituent, which enhances its reactivity and utility in synthetic chemistry. The compound's molecular structure, combining a benzonitrile core with an allylic alcohol moiety, makes it a valuable intermediate for designing bioactive molecules.

In recent years, the demand for specialty chemicals like 4-(1-hydroxyprop-2-en-1-yl)benzonitrile has surged due to its role in developing sustainable agrochemicals and pharmaceutical precursors. Researchers are particularly interested in its potential for green chemistry applications, aligning with global trends toward eco-friendly synthesis methods. The compound's nitrile group offers unique reactivity, enabling transformations such as hydrolysis to carboxylic acids or reduction to primary amines.

The synthesis of CAS No. 90923-70-9 typically involves Pd-catalyzed coupling reactions or Michael additions, reflecting advancements in catalytic methodologies. These processes are frequently optimized for atom economy and low-waste production, addressing industry concerns about environmental impact. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying the purity of this compound, especially when used in high-value applications.

From a commercial perspective, 4-(1-hydroxyprop-2-en-1-yl)benzonitrile is often discussed in the context of patented drug formulations and crop protection agents. Its structural flexibility allows derivatization into compounds with herbicidal or fungicidal properties, meeting the agricultural sector's need for next-generation pesticides. Meanwhile, pharmaceutical innovators explore its use in kinase inhibitor scaffolds, a hot topic in oncology research.

Regulatory compliance for 90923-70-9 focuses on REACH and GMP standards, ensuring safe handling in industrial settings. Storage recommendations emphasize protection from moisture and light degradation, while transportation requires stabilized packaging to maintain integrity. These protocols align with broader chemical safety initiatives increasingly prioritized by manufacturers.

Emerging studies highlight the compound's potential in material science, particularly for modifying polymer backbones to enhance thermal stability. Such applications resonate with the growing bio-based materials market, where functional nitriles contribute to high-performance coatings and adhesives. This interdisciplinary relevance positions 4-(1-hydroxyprop-2-en-1-yl)benzonitrile as a compound bridging multiple industrial sectors.

For researchers sourcing CAS 90923-70-9, key considerations include supplier reliability and batch-to-batch consistency, as impurities can significantly impact downstream reactions. Many vendors now provide certificates of analysis with detailed chromatographic data, reflecting heightened quality expectations in fine chemical procurement.